Cas no 887973-68-4 (5-(2-Bromophenyl)pyridine-3-carbaldehyde)

• Product Name: 5-(2-Bromophenyl)pyridine-3-carbaldehyde
• CAS No: 887973-68-4
• MF: C₁₂H₈BrNO
• MW: 262.102022171021
• CID: 5708012
• PubChem ID: 24729817
• Update Time: 2025-10-29

5-(2-Bromophenyl)pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• AB24150
• 887973-68-4
• EN300-716013
• 5-(2-BROMOPHENYL)PYRIDINE-3-CARBALDEHYDE
• 5-(2-Bromophenyl)pyridine-3-carbaldehyde

• Inchi： 1S/C12H8BrNO/c13-12-4-2-1-3-11(12)10-5-9(8-15)6-14-7-10/h1-8H
• InChI Key： FYTURISIMFQBJV-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C1C=NC=C(C=O)C=1

Computed Properties

• Exact Mass: 260.97893g/mol
• Monoisotopic Mass: 260.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 30Ų

Additional information on 5-(2-Bromophenyl)pyridine-3-carbaldehyde

5-(2-Bromophenyl)pyridine-3-carbaldehyde: A Comprehensive Overview

The compound 5-(2-Bromophenyl)pyridine-3-carbaldehyde (CAS No. 887973-68-4) is a fascinating organic molecule with significant potential in various fields of chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its versatile applications and promising research outcomes. In this article, we delve into the properties, synthesis, applications, and recent advancements associated with 5-(2-Bromophenyl)pyridine-3-carbaldehyde.

5-(2-Bromophenyl)pyridine-3-carbaldehyde is an aromatic aldehyde derivative featuring a pyridine ring substituted with a bromophenyl group at the 5-position and an aldehyde group at the 3-position. The bromine atom in the phenyl ring introduces electronic effects that significantly influence the compound's reactivity and stability. Recent studies have highlighted its role in organocatalysis and its potential as a building block in medicinal chemistry.

The synthesis of 5-(2-Bromophenyl)pyridine-3-carbaldehyde involves a multi-step process, often employing Friedel-Crafts alkylation or coupling reactions. Researchers have optimized these methods to achieve higher yields and better purity. For instance, a study published in *Organic Letters* demonstrated the use of palladium-catalyzed cross-coupling reactions to synthesize this compound efficiently. The ability to fine-tune the synthesis parameters has made this compound more accessible for large-scale applications.

One of the most notable applications of 5-(2-Bromophenyl)pyridine-3-carbaldehyde is in the field of organic electronics. Its conjugated system and electron-withdrawing groups make it an ideal candidate for use in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Recent research has shown that incorporating this compound into polymer blends can enhance charge transport properties, leading to improved device performance.

In addition to its electronic applications, 5-(2-Bromophenyl)pyridine-3-carbaldehyde has found utility in drug discovery. Its ability to act as a chiral ligand in asymmetric catalysis has been explored extensively. A study in *Nature Communications* reported its use as a chiral auxiliary in the synthesis of bioactive molecules, showcasing its potential in pharmaceutical development.

The versatility of 5-(2-Bromophenyl)pyridine-3-carbaldehyde extends to materials science, where it serves as a precursor for advanced materials such as metal-organic frameworks (MOFs) and coordination polymers. Its ability to coordinate with metal ions makes it valuable for constructing porous materials with high surface areas, which are essential for gas storage and catalysis.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of 5-(2-Bromophenyl)pyridine-3-carbaldehyde. Density functional theory (DFT) calculations have revealed its frontier molecular orbitals and reactivity patterns, which are critical for understanding its chemical behavior. These findings have paved the way for novel synthetic strategies and application-oriented designs.

In conclusion, 5-(2-Bromophenyl)pyridine-3-carbaldehyde (CAS No. 887973-68-4) is a multifaceted compound with immense potential across diverse scientific domains. Its unique structure, efficient synthesis methods, and wide-ranging applications make it a subject of continued research interest. As advancements in synthetic methodologies and computational tools continue to unfold, the future of this compound looks promising, with new discoveries likely to expand its utility further.